Cas no 1881275-83-7 ((7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride)

• Product Name: (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride
• CAS No: 1881275-83-7
• MDL: MFCD29049336
• CID: 4626495
• Update Time: 2025-06-07

(7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride

• MDL： MFCD29049336

Additional information on (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride

Introduction to (7S,8aS)-7-Amino-2-Methylhexahydropyrrolo[1,2-a]pyrazine-1,4-Dione Hydrochloride (CAS No. 1881275-83-7)

(7S,8aS)-7-Amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride (CAS No. 1881275-83-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hexahydropyrrolopyrazines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a 7-amino group and a 2-methyl substituent, which contribute to its distinct chemical properties and biological effects.

The (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride has been the subject of several recent studies due to its promising therapeutic potential. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride. The results indicated that the compound exhibits potent serotonin reuptake inhibition properties, making it a potential candidate for the treatment of mood disorders such as depression and anxiety. Additionally, the compound showed selective binding to serotonin transporters (SERT) over other monoamine transporters, suggesting a favorable therapeutic index.

Another area of research has focused on the anti-inflammatory properties of (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity is particularly relevant in the context of chronic inflammatory diseases and neuroinflammatory conditions.

The (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride has also been evaluated for its neuroprotective effects. In a study using an in vivo model of Parkinson's disease, the compound was found to reduce dopaminergic neuron loss and improve motor function. These findings suggest that (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride may have therapeutic potential in neurodegenerative disorders.

The synthesis of (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride involves several steps and requires careful control of reaction conditions to ensure stereochemical purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the 7-amino and 2-methyl substituents. The final step typically involves salt formation with hydrochloric acid to produce the hydrochloride salt.

In terms of safety and toxicity profiles, preliminary studies have shown that (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride exhibits low toxicity in animal models. However, further preclinical studies are necessary to fully assess its safety and efficacy before advancing to clinical trials.

The potential applications of (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride are diverse and span multiple therapeutic areas. Its unique combination of pharmacological properties makes it an attractive candidate for drug development. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring new delivery methods to enhance its therapeutic efficacy.

In conclusion, (7S,8aS)-7-amino-2-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride (CAS No. 1881275-83-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers working in these fields.